1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine

• IUPAC Name: 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-phenyl-2-phenylsulfanylethanone
• InChI: InChI=1S/C24H23FN2OS/c25-21-13-7-8-14-22(21)26-15-17-27(18-16-26)24(28)23(19-9-3-1-4-10-19)29-20-11-5-2-6-12-20/h1-14,23H,15-18H2
• InChI Key: FMADPVXRTFIHAS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C(C3=CC=CC=C3)SC4=CC=CC=C4
• Molecular Formula: C24H23FN2OS
• Molecular Weight: 406.5 g/mol

Description

1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the family of piperazines. It is a psychoactive drug that has been used recreationally due to its euphoric and hallucinogenic effects. However, TFMPP has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine acts as a partial agonist at the 5-HT2A and 5-HT2C receptors. It binds to these receptors and activates them, leading to an increase in serotonin neurotransmission. This increase in serotonin activity is thought to be responsible for the psychoactive effects of 1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine, including its euphoric and hallucinogenic properties.
Biochemical and Physiological Effects:
1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine has been shown to have a range of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause dilation of the pupils. 1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine has also been shown to increase levels of cortisol, a hormone involved in the stress response. These effects are thought to be related to the activation of the 5-HT2A and 5-HT2C receptors.

Advantages and Limitations for Lab Experiments

1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine has several advantages and limitations for use in lab experiments. One advantage is its ability to selectively activate the 5-HT2A and 5-HT2C receptors, which allows for the study of these specific receptors in isolation. However, 1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine also has limitations, including its potential for off-target effects and its limited selectivity for the 5-HT2A and 5-HT2C receptors.

Future Directions

There are several potential future directions for research on 1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine. One area of interest is its potential use in the treatment of mood disorders, including depression and anxiety. Further research is needed to determine the safety and efficacy of 1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine in these applications. Additionally, 1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine could be used as a tool to study the role of the 5-HT2A and 5-HT2C receptors in various physiological and pathological processes. Finally, 1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine could be used as a starting point for the development of new drugs that target these receptors with greater selectivity and efficacy.

Scientific Research Applications

1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine has been studied for its potential therapeutic applications in scientific research. It has been shown to have an affinity for serotonin receptors, specifically the 5-HT2A and 5-HT2C receptors. These receptors are involved in the regulation of mood, appetite, and sleep. 1-(2-fluorophenyl)-4-[phenyl(phenylthio)acetyl]piperazine has been studied for its potential use in the treatment of depression, anxiety, and other mood disorders.